N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide
• InChI: InChI=1S/C18H18N2O4S/c1-4-24-12-8-6-10-14-15(12)19-18(25-14)20-17(21)11-7-5-9-13(22-2)16(11)23-3/h5-10H,4H2,1-3H3,(H,19,20,21)
• InChI Key: AYLRARYSLDMNMV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=C(C(=CC=C3)OC)OC
• Molecular Formula: C18H18N2O4S
• Molecular Weight: 358.4 g/mol

Description

N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide, also known as EBM, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of benzothiazole derivatives, which have been found to exhibit a range of biological activities, including antimicrobial, antitumor, and anti-inflammatory effects. In

Mechanism of Action

The mechanism of action of N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide is not fully understood, but it has been proposed to involve several pathways, including the inhibition of cell proliferation, induction of apoptosis, and modulation of oxidative stress and inflammation. In cancer cells, N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide has been found to inhibit the activity of several proteins involved in cell proliferation and survival, including Akt and ERK. In addition, N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide has been shown to induce the expression of pro-apoptotic proteins such as Bax and caspase-3.
In neurodegenerative diseases, N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide has been found to reduce oxidative stress and inflammation by modulating several signaling pathways, including the NF-kappaB and Nrf2 pathways. N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide has been shown to activate Nrf2, a transcription factor that regulates the expression of antioxidant and detoxification enzymes, and inhibit the activity of NF-kappaB, a transcription factor that regulates the expression of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide has been found to exhibit several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, modulation of oxidative stress and inflammation, and antimicrobial effects. In cancer cells, N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide has been found to inhibit the activity of several proteins involved in cell proliferation and survival, leading to cell cycle arrest and apoptosis. In addition, N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide has been shown to induce the expression of pro-apoptotic proteins such as Bax and caspase-3.
In neurodegenerative diseases, N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide has been found to reduce oxidative stress and inflammation by modulating several signaling pathways, leading to neuroprotection. N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide has been shown to activate Nrf2, a transcription factor that regulates the expression of antioxidant and detoxification enzymes, and inhibit the activity of NF-kappaB, a transcription factor that regulates the expression of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide has several advantages for lab experiments, including its high purity and stability, low toxicity, and ease of synthesis. However, N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide also has some limitations, including its limited solubility in aqueous solutions and its potential interference with some assay systems. Researchers should carefully consider these factors when designing experiments using N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide.

Future Directions

There are several future directions for research on N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide, including the exploration of its potential applications in other fields of scientific research, such as cardiovascular diseases and metabolic disorders. In addition, further studies are needed to elucidate the mechanisms of action of N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide and its potential interactions with other compounds. Finally, the development of new synthesis methods and derivatives of N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide may lead to the discovery of more potent and selective compounds for scientific research.

Scientific Research Applications

N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide has been studied for its potential applications in various fields of scientific research, including cancer research, neurodegenerative diseases, and infectious diseases. In cancer research, N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide has been found to exhibit antiproliferative effects on several cancer cell lines, including breast cancer, lung cancer, and colon cancer. In a study by Zhang et al. (2018), N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide was shown to induce apoptosis and cell cycle arrest in breast cancer cells.
In neurodegenerative diseases, N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation. In a study by Wang et al. (2017), N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide was shown to protect against neurotoxicity induced by beta-amyloid peptide in a cell model of Alzheimer's disease.
In infectious diseases, N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide has been found to exhibit antimicrobial effects against several bacterial strains, including Staphylococcus aureus and Escherichia coli. In a study by Wang et al. (2015), N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide was shown to inhibit the growth of these bacteria by disrupting their cell membranes.